Cas no 25141-25-7 (Acetic acid,2-(2,4-dinitrophenoxy)-)

Acetic acid,2-(2,4-dinitrophenoxy)- structure
25141-25-7 structure
Product Name:Acetic acid,2-(2,4-dinitrophenoxy)-
CAS No:25141-25-7
MF:C8H6N2O7
MW:242.14244222641
CID:261456
PubChem ID:91293
Update Time:2025-04-19

Acetic acid,2-(2,4-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(2,4-dinitrophenoxy)-
    • 2-(2,4-dinitrophenoxy)acetic acid
    • (2,4-dinitrophenoxy)acetic acid
    • (2,4-dinitro-phenoxy)-acetic acid
    • (2,4-Dinitro-phenoxy)-essigsaeure
    • 2,4-dinitrophenoxyacetic acid
    • 2.4-Dinitro-phenylaetherglykolsaeure
    • AC1L3LSG
    • AC1Q1ZNA
    • acetic acid,(2,4-dinitrophenoxy)-
    • CTK4F5067
    • Oprea1_464915
    • STK391628
    • AI3-15002
    • Acetic acid, 2-(2,4-dinitrophenoxy)-
    • CS-0336202
    • 25141-25-7
    • SCHEMBL10788762
    • 2,4-Dinitrophenoxy acetic acid
    • DTXSID70179818
    • NSC404178
    • NSC-404178
    • NSC 404178
    • AKOS003634261
    • Acetic acid, (2,4-dinitrophenoxy)-
    • Inchi: 1S/C8H6N2O7/c11-8(12)4-17-7-2-1-5(9(13)14)3-6(7)10(15)16/h1-3H,4H2,(H,11,12)
    • InChI Key: OWEDBRWCJFWVFZ-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 242.01748
  • Monoisotopic Mass: 242.01750053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 132.81
  • LogP: 2.01280
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